Cas no 38014-54-9 (1-methyl-3-(2-methylpropyl)urea)

• Product Name: 1-methyl-3-(2-methylpropyl)urea
• CAS No: 38014-54-9
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 2824850
• PubChem ID: 4113674
• Update Time: 2025-04-21

1-methyl-3-(2-methylpropyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(2-methylpropyl)urea
• Urea,N-methyl-N'-(2-methylpropyl);1-i-Butyl-3-methylharnstoff;N-Methyl-N'-iso-butyl-harnstoff;1-isobutyl-3-methylurea;
• AKOS004093061
• SCHEMBL606666
• 38014-54-9
• Urea, N-methyl-N'-(2-methylpropyl)-
• DTXSID70399453

• Inchi： 1S/C6H14N2O/c1-5(2)4-8-6(9)7-3/h5H,4H2,1-3H3,(H2,7,8,9)
• InChI Key： JLMRWMITMSWWCM-UHFFFAOYSA-N
• SMILES： O=C(NC)NCC(C)C

Computed Properties

• Exact Mass: 130.11100
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 44.62000
• LogP: 1.16670